N-(6-methylpyridin-2-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide

• IUPAC Name: N-(6-methylpyridin-2-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide
• InChI: InChI=1S/C14H16N2O/c1-9-3-2-4-13(15-9)16-14(17)12-8-10-5-6-11(12)7-10/h2-6,10-12H,7-8H2,1H3,(H,15,16,17)
• InChI Key: SWEAFLFZKXMGRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2CC3CC2C=C3
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

N-(6-methylpyridin-2-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, also known as Bicuculline, is a naturally occurring alkaloid that is found in certain plants. It is a potent antagonist of the neurotransmitter gamma-aminobutyric acid (GABA) and has been extensively studied for its pharmacological properties.

Mechanism of Action

N-(6-methylpyridin-2-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide works by blocking the binding of GABA to its receptor sites in the brain. This leads to an increase in the activity of neurons and can result in seizures and convulsions.
Biochemical and Physiological Effects
N-(6-methylpyridin-2-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide has a range of biochemical and physiological effects, including the ability to induce seizures and convulsions, increase neuronal activity, and alter behavior. It has also been shown to have analgesic properties and may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using bicuculline in lab experiments is its ability to selectively block GABA receptors, allowing researchers to study the effects of increased neuronal activity. However, the induction of seizures and convulsions can be a limitation, particularly in studies involving animal models.

Future Directions

There are a number of future directions for research involving bicuculline, including studies of its potential therapeutic uses, such as in the treatment of pain or neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of bicuculline, particularly in relation to its use in lab experiments.

Synthesis Methods

N-(6-methylpyridin-2-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide can be synthesized through a variety of methods, including extraction from plants, chemical synthesis, and microbial fermentation. The most common method of synthesis involves the chemical reaction of 6-methylpyridine-2-carboxylic acid with bicyclo[2.2.1]hept-5-ene-2-carbonyl chloride, followed by the addition of ammonia to yield the final product.

Scientific Research Applications

N-(6-methylpyridin-2-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide has been extensively studied for its pharmacological properties, particularly its ability to block GABA receptors. This has led to its use in a wide range of scientific research applications, including studies of the central nervous system, the effects of drugs on behavior, and the mechanisms of addiction.